Cas no 42322-31-6 (2-((5-Nitroquinolin-8-yl)oxy)ethyl acetate)

• Product Name: 2-((5-Nitroquinolin-8-yl)oxy)ethyl acetate
• CAS No: 42322-31-6
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 2827194
• PubChem ID: 127259183
• Update Time: 2025-04-21

2-((5-Nitroquinolin-8-yl)oxy)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 42322-31-6
• 2-((5-Nitroquinolin-8-yl)oxy)ethyl acetate

• Inchi： 1S/C13H12N2O5/c1-9(16)19-7-8-20-12-5-4-11(15(17)18)10-3-2-6-14-13(10)12/h2-6H,7-8H2,1H3
• InChI Key： IHUMNYKXSXBJPY-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)C1=CC=C(C2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.07462149Da
• Monoisotopic Mass: 276.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.2Ų